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An In-depth Exploration of a Key Metabolite in Plant and Human Biology

Introduction
22-Hydroxydocosanoic acid (also known as ω-hydroxydocosanoic acid or 22-

hydroxybehenic acid) is a long-chain, C22 ω-hydroxy fatty acid. In the realm of plant biology, it

is a significant monomeric constituent of suberin, a lipophilic biopolymer that forms protective

barriers in various plant tissues. In humans, 22-hydroxydocosanoic acid is a metabolite of

docosanoic acid (behenic acid), a very-long-chain fatty acid (VLCFA). Its formation represents

a key step in the ω-oxidation pathway, a catabolic route for fatty acids that is particularly

important in certain pathological conditions. This technical guide provides a detailed overview

of the biosynthesis, metabolism, and physiological significance of 22-hydroxydocosanoic
acid in both plants and humans, along with comprehensive experimental protocols for its

analysis.

22-Hydroxydocosanoic Acid in Plants
In the plant kingdom, 22-hydroxydocosanoic acid is a crucial building block of suberin, a

complex polyester found in the cell walls of specific tissues such as the periderm of

underground organs, the root endodermis, and in wound-healing tissues.[1][2] Suberin acts as

a protective barrier, regulating the passage of water and solutes and defending against

pathogens.
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The synthesis of 22-hydroxydocosanoic acid in plants is an integral part of the suberin

biosynthetic pathway, which begins with the synthesis of C16 and C18 fatty acids in the

plastids. These are then elongated in the endoplasmic reticulum by a fatty acid elongase (FAE)

complex to form very-long-chain fatty acids, including docosanoic acid (C22:0). The terminal

(ω) carbon of docosanoic acid is then hydroxylated to produce 22-hydroxydocosanoic acid.

This critical hydroxylation step is catalyzed by enzymes from the cytochrome P450 family,

specifically those belonging to the CYP86A and CYP86B subfamilies.[3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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